Cas no 851969-18-1 (2-methyl-5-(4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-methyl-5-(4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851969-18-1
• MF: C₂₂H₂₂N₆O₃S
• MW: 450.513482570648
• CID: 6187748
• PubChem ID: 4581297
• Update Time: 2025-10-22

2-methyl-5-(4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• F0631-0285
• 2-methyl-5-[(4-nitrophenyl)-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 851969-18-1
• 2-methyl-5-((4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-methyl-5-[(4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS024589762

• Inchi： 1S/C22H22N6O3S/c1-15-23-22-27(24-15)21(29)20(32-22)19(16-7-9-18(10-8-16)28(30)31)26-13-11-25(12-14-26)17-5-3-2-4-6-17/h2-10,19,29H,11-14H2,1H3
• InChI Key： UNZZDEWXHALRJA-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=NN2C(=C1C(C1C=CC(=CC=1)[N+](=O)[O-])N1CCN(C2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 450.14740976g/mol
• Monoisotopic Mass: 450.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-methyl-5-(4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 2-methyl-5-(4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] (CAS No. 851969-18-1)

2-methyl-5-(4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol], identified by its CAS number 851969-18-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple fused rings, including a triazole and thiazole core, which are well-documented for their diverse biological activities. The molecular framework of this compound incorporates several key functional groups, such as a 4-nitrophenyl moiety and a 4-phenylpiperazine side chain, which contribute to its unique chemical properties and potential pharmacological effects.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The combination of a triazole ring and a thiazole scaffold is particularly noteworthy, as these motifs are frequently encountered in bioactive molecules. The triazole ring is known for its stability and ability to participate in hydrogen bonding interactions, while the thiazole ring contributes to lipophilicity and metabolic stability. These features make the compound an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have suggested that compounds with similar structural features may exhibit properties relevant to neurological disorders, inflammation, and infectious diseases. The presence of the 4-nitrophenyl group introduces potential electron-withdrawing effects, which could influence the compound's reactivity and binding affinity to biological targets. Additionally, the 4-phenylpiperazine moiety is often associated with central nervous system (CNS) activity, making this compound a promising candidate for further investigation in neuropharmacology.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that it may possess inhibitory properties against certain enzymes and receptors implicated in various diseases. For instance, the interaction between the triazole-thiazole core and specific binding pockets on target proteins could modulate cellular signaling pathways. The exact mechanism of action remains under investigation, but preliminary data suggest that this compound may interfere with key biochemical processes involved in disease progression.

The synthesis of such complex molecules presents significant challenges due to their intricate structural requirements. However, modern synthetic methodologies have made it possible to construct these compounds with high precision. Techniques such as multi-step organic synthesis, coupled with advanced purification methods like high-performance liquid chromatography (HPLC), have enabled chemists to obtain pure samples suitable for biological testing. The synthesis also involves careful consideration of regioselectivity and stereoselectivity to ensure that the desired isomer is produced.

From a medicinal chemistry perspective, the optimization of this compound's structure is crucial for enhancing its pharmacological efficacy and reducing potential side effects. Modifications can be made to the 4-nitrophenyl or 4-phenylpiperazine groups to fine-tune their interactions with biological targets. Additionally, exploring analogs with different substituents may reveal new therapeutic possibilities. The integration of machine learning algorithms into drug design has accelerated the process of identifying promising candidates by predicting their binding affinities andADME (Absorption, Distribution, Metabolism, and Excretion) properties.

The role of heterocyclic compounds in medicine cannot be overstated. They form the backbone of numerous FDA-approved drugs due to their ability to modulate biological processes effectively. The structural diversity inherent in heterocyclic chemistry allows for a wide range of biological activities, making them indispensable in drug discovery efforts. As research continues to uncover new applications for compounds like 2-methyl-5-(4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] (CAS No. 851969-18-1), their importance in addressing unmet medical needs will only grow.

The future directions for this compound include extensive preclinical testing to evaluate its safety profile and therapeutic potential. Collaborative efforts between chemists and biologists will be essential in deciphering its mode of action and identifying suitable therapeutic indications. Furthermore, exploring its suitability for oral administration or other delivery formats could expand its clinical applicability.

In conclusion,2-methyl-5-(4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] represents a fascinating example of how complex molecular structures can lead to novel pharmacological opportunities. Its unique combination of functional groups positions it as a valuable asset in ongoing drug discovery initiatives. As research progresses，this compound will undoubtedly contribute valuable insights into developing new treatments for various diseases.